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Compound of Interest

Compound Name: Ethenyl(triphenyl)germane

Cat. No.: B15398638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Ethenyl(triphenyl)germane. Due to the limited availability of specific
experimental data for this compound, this guide also includes data for the closely related
compound, Triphenylgermane, to provide a comparative context. Furthermore, a detailed,
plausible experimental protocol for the synthesis of Ethenyl(triphenyl)germane is presented,
along with a corresponding workflow diagram.

Core Physical Properties

Quantitative data for Ethenyl(triphenyl)germane is not extensively documented in publicly
available literature. However, its fundamental molecular properties have been determined. For
comparative purposes, the physical properties of the parent compound, Triphenylgermane, are
also provided.

Table 1: Physical Properties of Ethenyl(triphenyl)germane and Triphenylgermane
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Property Ethenyl(triphenyl)germane  Triphenylgermane
Molecular Formula C20H18Ge CisH16Ge[1]

Molecular Weight 330.95 g/mol 304.9 g/mol [1]

Melting Point Data not available 40-43 °C[2][3]

Boiling Point Data not available 128-129 °C at 0.03 mmHg[2]
Density Data not available Data not available

) White to off-white powder or
Appearance Data not available
crystals[4]

Solubility Data not available Data not available

Experimental Protocols
Synthesis of Ethenyl(triphenyl)germane via Grignard
Reaction

While a specific, detailed experimental protocol for the synthesis of
Ethenyl(triphenyl)germane is not readily available in the literature, a plausible and widely
applicable method involves the reaction of a triphenylgermanium halide with a vinyl Grignard
reagent. The following protocol is a generalized procedure based on standard organometallic
synthesis techniques.

Objective: To synthesize Ethenyl(triphenyl)germane from Triphenylgermanium bromide and
Vinyl bromide.

Materials:

 Triphenylgermanium bromide ((CeHs)3GeBr)
e Magnesium (Mg) turnings

¢ Vinyl bromide (CH2=CHBr)

e Anhydrous diethyl ether ((Cz2Hs)20) or Tetrahydrofuran (THF)
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e Anhydrous work-up reagents (e.g., saturated aqueous ammonium chloride, distilled water,
brine)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa) for drying
 Inert gas (Argon or Nitrogen)

o Standard glassware for air-sensitive reactions (Schlenk line, three-neck flask, dropping
funnel, condenser)

Procedure:
o Preparation of the Grignard Reagent:

o Under an inert atmosphere, a three-neck flask equipped with a dropping funnel, a
condenser, and a magnetic stirrer is charged with magnesium turnings.

o A solution of vinyl bromide in anhydrous diethyl ether or THF is added dropwise to the
magnesium turnings. The reaction is initiated, which may require gentle heating.

o The reaction mixture is stirred until the magnesium is consumed, resulting in the formation
of vinylmagnesium bromide (CH2=CHMgB).

e Reaction with Triphenylgermanium Bromide:

o A separate Schlenk flask is charged with Triphenylgermanium bromide dissolved in
anhydrous diethyl ether or THF under an inert atmosphere.

o The freshly prepared vinylmagnesium bromide solution is transferred to the dropping
funnel and added dropwise to the solution of Triphenylgermanium bromide at 0 °C (ice
bath).

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure the completion of the reaction.

o Work-up and Purification:
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o The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

o The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
o The combined organic extracts are washed with distilled water and then with brine.

o The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered,
and the solvent is removed under reduced pressure using a rotary evaporator.

o The crude product, Ethenyl(triphenyl)germane, can be further purified by
recrystallization or column chromatography.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis of
Ethenyl(triphenyl)germane as described in the experimental protocol.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Ethenyl(triphenyl)germane.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.benchchem.com/product/b15398638?utm_src=pdf-body-img
https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15398638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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